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Introduction
C25H19ClN4O4S, chemically known as Dasatinib, is a potent second-generation tyrosine

kinase inhibitor (TKI).[1][2] It is a multi-targeted inhibitor, primarily targeting BCR-ABL and Src

family kinases, making it a crucial therapeutic agent in the treatment of chronic myeloid

leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+

ALL).[1][3][4] Despite its clinical efficacy, Dasatinib's poor aqueous solubility and off-target

effects can limit its therapeutic potential.[5][6][7] Encapsulating Dasatinib within targeted drug

delivery systems, such as nanoparticles, liposomes, and micelles, offers a promising strategy

to enhance its bioavailability, improve tumor-specific delivery, and minimize systemic toxicity.[1]

[6][8][9] These advanced formulations can exploit the unique pathophysiology of the tumor

microenvironment for targeted release, thereby increasing the therapeutic index of Dasatinib.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12189681?utm_src=pdf-interest
https://www.benchchem.com/product/b12189681?utm_src=pdf-body
https://www.oncotarget.com/article/10435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8023242/
https://www.oncotarget.com/article/10435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5119978/
https://www.mdpi.com/1422-0067/24/9/8259
https://www.jneonatalsurg.com/index.php/jns/article/view/3202
https://pubmed.ncbi.nlm.nih.gov/40360939/
https://www.researchgate.net/publication/391723704_Dasatinib_Pharmacokinetics_and_Advanced_Nanocarrier_Strategies_from_Systemic_Limitations_to_Targeted_Success
https://www.oncotarget.com/article/10435/
https://pubmed.ncbi.nlm.nih.gov/40360939/
https://www.tandfonline.com/doi/abs/10.1080/10717544.2021.1905751
https://pmc.ncbi.nlm.nih.gov/articles/PMC6780527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12189681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C25H19ClN4O4S

Molecular Weight 518.96 g/mol

Melting Point 280–286 °C

Solubility Poorly soluble in water [5][9]

Mechanism of Action

Inhibition of BCR-ABL, Src

family kinases (SRC, LCK,

YES, FYN), c-KIT, EPHA2, and

PDGFRβ

[10]

Targeted Drug Delivery Systems for Dasatinib
A variety of nanocarriers have been investigated to improve the delivery of Dasatinib to cancer

cells. These systems are designed to enhance solubility, prolong circulation time, and achieve

targeted release at the tumor site.

Nanoparticle Formulations
Nanoparticles serve as a versatile platform for Dasatinib delivery, offering advantages in terms

of stability and drug loading.
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Nanoparticl
e Type

Key
Features

Size (nm)

Drug
Loading/En
capsulation
Efficiency

Key
Findings

Reference

Hyaluronic

Acid (HA)-

decorated

Self-

Assembled

Nanoparticles

pH-sensitive

release,

overcomes

multidrug

resistance by

targeting

CD44

receptors.

82.23 ± 1.07 Not specified

Enhanced

cellular

uptake and

cytotoxicity in

drug-resistant

cells.

Effective

tumor growth

inhibition in

vivo.

[2][8]

Albumin-

Based

Nanoparticles

Reduces

endothelial

cell barrier

disruption, a

known side

effect of

Dasatinib.

Not specified Not specified

Retains

potent anti-

leukemia

activity while

minimizing

endothelial

hyperpermea

bility.

[1]

Solid Lipid

Nanoparticles

(SLNs)

Improves oral

bioavailability

and provides

controlled

release.

Not specified Not specified

A viable

approach to

enhance

solubility,

stability, and

therapeutic

efficacy.

[5]

Poly(Cyclohe

xene

Phthalate)

Nanoparticles

Efficient

encapsulation

with a quicker

release

profile

~100 Not specified Superior

efficacy

compared to

free

Dasatinib.

[9]
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compared to

polylactide.

Trastuzumab-

Targeted

Biodegradabl

e

Nanoparticles

Targets

HER2+

breast cancer

cells for

enhanced

drug delivery.

Not specified Not specified

Aims to

improve the

therapeutic

efficacy of

Dasatinib in

HER2

metastatic

breast

cancer.

[11]

Liposomal Formulations
Liposomes, with their lipid bilayer structure, are well-suited for encapsulating hydrophobic

drugs like Dasatinib.
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Liposome
Type

Key
Features

Size (nm)

Encapsulati
on
Efficiency
(%)

Key
Findings

Reference

Optimized

Liposomal

Dasatinib

High

entrapment

efficiency and

sustained

release.

277.7 ± 4.2 95.2 ± 1.8

Significantly

enhanced

bioavailability

and extended

half-life in

vivo with

reduced

toxicity.

[12]

Functional

Vincristine

plus

Dasatinib

Liposomes

Co-delivery of

two

anticancer

agents with a

targeting

peptide

c(RGDyK).

100-107
> 90% for

both drugs

Strongest

anticancer

efficacy in a

triple-

negative

breast cancer

model

compared to

single-drug

formulations.

[13]

CRGDK-

Targeted

Lipopolyplexe

s

Co-delivery of

Dasatinib and

miR-30a to

target

neuropilin-1

receptors in

triple-

negative

breast

cancer.

Not specified > 98%

Superior

inhibition of

cell

proliferation

and migration

compared to

non-targeted

formulations.

[14][15]

Polymeric Micelle Formulations
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Polymeric micelles self-assemble to form a core-shell structure that can encapsulate

hydrophobic drugs.

Micelle
Type

Key
Features

Size (nm)

Drug
Loading/Ent
rapment
Efficiency

Key
Findings

Reference

PEG-b-PCL

Micelles

Increases

Dasatinib

solubility by

475-fold and

provides

sustained

release.

~55 Not specified

Significantly

inhibited cell

proliferation,

adhesion,

and migration

of retinal

pigment

epithelium

cells.

[16]

TPGS-

Soluplus

Micelles

Enhances

oral

bioavailability

for targeted

liver cancer

therapy.

64.479 ± 1.45

5.05 ± 1.01 %

(Drug

Loading),

64.479 ± 1.45

%

(Entrapment

Efficiency)

Controlled

release over

72 hours and

superior

performance

in in vitro

studies.

[17]

pH-sensitive

Hyaluronic

Acid and

TPGS

Micelles

Co-delivery of

Dasatinib and

Curcumin

with dual

active and

passive

targeting.

66.14 ± 4.02 Not specified

pH-sensitive

drug release

and

significant

cytotoxicity to

HepG2 cells.

[18]

Signaling Pathways Modulated by Dasatinib
Dasatinib exerts its therapeutic effects by inhibiting key signaling pathways involved in cancer

cell proliferation, survival, and migration.
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Caption: Dasatinib inhibits key signaling pathways involved in cancer.
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Experimental Protocols
The following are generalized protocols for the formulation and evaluation of Dasatinib-loaded

nanoparticles. Specific parameters may need to be optimized based on the chosen

nanoparticle system and cell lines.

Protocol 1: Formulation of Dasatinib-Loaded Polymeric
Micelles by Thin-Film Hydration
This protocol is a common method for preparing liposomes and polymeric micelles.[12][14]
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Start

Dissolve Dasatinib and polymer
(e.g., PEG-PCL) in an organic solvent

(e.g., chloroform/methanol)

Evaporate the organic solvent
under vacuum to form a thin film

Hydrate the film with an
aqueous buffer (e.g., PBS)

Sonicate or extrude to form
uniform micelles

Purify by dialysis or centrifugation
to remove free drug

End
 

Start

Inoculate tumor cells
subcutaneously into mice

Monitor tumor growth

Randomize mice into
treatment groups when tumors

reach a certain volume

Administer treatment:
- Saline (Control)
- Free Dasatinib

- Dasatinib-loaded Nanoparticles

Monitor tumor volume and
body weight regularly

Euthanize mice at the
end of the study

Excise tumors for
histological analysis and

collect organs for toxicity assessment

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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